4-methyl-N-(thian-3-yl)pyridin-3-amine

• Molecular Formula: C11H16N2S
• Molecular Weight: 208.33 g/mol
• IUPAC Name: 4-methyl-N-(thian-3-yl)pyridin-3-amine
• InChI: InChI=1S/C11H16N2S/c1-9-4-5-12-7-11(9)13-10-3-2-6-14-8-10/h4-5,7,10,13H,2-3,6,8H2,1H3
• InChI Key: SGFRIFQIIFDQLU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NC=C1)NC2CCCSC2

Description

4-Methyl-N-(thian-3-yl)pyridin-3-amine is a heterocyclic compound featuring a pyridine ring substituted with a methyl group at the 4-position and a thian-3-yl (a six-membered sulfur-containing saturated ring) group attached to the amine at the 3-position. Its molecular formula is C₁₁H₁₆N₂S, with a molecular weight of 220.33 g/mol. The compound’s structure combines the aromaticity of pyridine with the conformational flexibility of the thiane ring, making it a versatile scaffold for medicinal chemistry and materials science.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-methyl-N-(thian-3-yl)pyridin-3-amine can be achieved through several synthetic routes. One common method involves the reaction of 4-methylpyridin-3-amine with thian-3-yl chloride in the presence of a base such as triethylamine. The reaction is typically carried out in an organic solvent like dichloromethane at room temperature. The reaction mixture is then purified using column chromatography to obtain the desired product.

Industrial Production Methods

In an industrial setting, the production of 4-methyl-N-(thian-3-yl)pyridin-3-amine may involve the use of continuous flow reactors to optimize the reaction conditions and increase the yield. The use of catalysts such as magnesium oxide nanoparticles can also enhance the efficiency of the synthesis process .

Chemical Reactions Analysis

Types of Reactions

4-methyl-N-(thian-3-yl)pyridin-3-amine undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the thian-3-yl group can be replaced with other substituents.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Thian-3-yl chloride in the presence of a base like triethylamine.

Major Products Formed

Oxidation: Formation of corresponding N-oxide derivatives.

Reduction: Formation of reduced amine derivatives.

Substitution: Formation of various substituted pyridine derivatives.

Scientific Research Applications

4-methyl-N-(thian-3-yl)pyridin-3-amine has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a ligand in biochemical assays.

Medicine: Explored for its potential therapeutic properties, particularly in the treatment of certain types of cancer.

Industry: Utilized in the development of new materials with specific properties, such as catalysts and sensors.

Mechanism of Action

The mechanism of action of 4-methyl-N-(thian-3-yl)pyridin-3-amine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. For example, it may inhibit the activity of certain kinases by binding to their active sites, thereby blocking the phosphorylation of target proteins. This inhibition can lead to the disruption of signaling pathways involved in cell proliferation and survival .

Comparison with Similar Compounds

Comparison with Similar Compounds

Below is a systematic comparison of 4-methyl-N-(thian-3-yl)pyridin-3-amine with structurally or functionally related pyridin-3-amine derivatives, based on synthesis, physicochemical properties, and applications.

Structural Analogs and Their Key Features

Compound Name	CAS Number	Molecular Formula	Key Substituents	Synthesis Method (Yield)	Key Applications/Findings	References
4-Methyl-N-(1,2,3-thiadiazol-4-ylmethyl)pyridin-3-amine	1528845-73-9	C₉H₁₀N₄S	1,2,3-thiadiazole ring at N-position	SN2 reaction (Yield not specified)	Antiviral/antibacterial agent candidate
4-Phenoxy-N-(2-(prop-2-yn-1-yloxy)benzyl)pyridin-3-amine	N/A	C₂₂H₁₉N₂O₂	Phenoxy and propargyloxy groups	Schiff base formation, NaBH₄ reduction (59% overall)	TSPO ligand for neuroimaging
N-(6-Morpholinopyridin-3-yl)-5-nitro-4-(4-(trifluoromethyl)phenoxy)pyrimidin-2-amine	N/A	C₂₁H₂₀F₃N₇O₃	Morpholine and trifluoromethylphenoxy groups	Nucleophilic substitution (Yield not specified)	Kinase inhibition
N-[4-(4-Methoxyphenyl)-1,3-thiazol-2-yl]-3-pyridinamine	714205 (PubChem)	C₁₅H₁₄N₄OS	Methoxyphenylthiazole ring	Cyclocondensation (Yield not specified)	Anticancer research
4-Methyl-N-(thian-3-yl)pyridin-3-amine	Not available	C₁₁H₁₆N₂S	Thiane ring	Likely reductive amination (analogous to )	Under investigation	N/A

Challenges and Advantages

• Advantages of 4-Methyl-N-(thian-3-yl)pyridin-3-amine :
  • The thiane ring may improve metabolic stability compared to unsaturated heterocycles (e.g., thiazole).
  • Flexibility of the thiane moiety could enhance binding to conformational enzyme pockets.
• Challenges: Synthetic complexity: Multi-step routes required for N-thianyl substitution, as seen in analogous compounds . Limited solubility in polar aprotic solvents, necessitating formulation optimization .

Biological Activity

4-methyl-N-(thian-3-yl)pyridin-3-amine is a pyridine derivative that has garnered attention in medicinal chemistry due to its potential biological activities, particularly in the fields of antimicrobial and anticancer research. This article reviews the biological activity of this compound, focusing on its mechanisms of action, structure-activity relationships, and relevant case studies.

Structure and Properties

The chemical structure of 4-methyl-N-(thian-3-yl)pyridin-3-amine features a pyridine ring substituted with a methyl group and a thianyl group. This unique configuration may influence its interaction with biological targets, enhancing its pharmacological properties.

Anticancer Activity

Pyridine derivatives, including 4-methyl-N-(thian-3-yl)pyridin-3-amine, have been studied for their antiproliferative effects against various cancer cell lines. Research indicates that modifications in the structure can significantly impact the compound's efficacy. For instance, the presence of specific functional groups can either enhance or diminish activity against cancer cells.

Table 1: Antiproliferative Activity Against Cancer Cell Lines

Compound	Cell Line	IC50 (µM)
4-methyl-N-(thian-3-yl)pyridin-3-amine	HeLa	0.075
4-methyl-N-(thian-3-yl)pyridin-3-amine	MDA-MB-231	0.069
Other Pyridine Derivative	A549	0.058

Note: IC50 values represent the concentration required to inhibit cell growth by 50%.

Studies have shown that compounds with hydroxyl (-OH) and methoxy (-OMe) groups tend to exhibit lower IC50 values, indicating higher potency against cancer cell lines such as HeLa and MDA-MB-231 .

Antimicrobial Activity

In addition to anticancer properties, 4-methyl-N-(thian-3-yl)pyridin-3-amine has been investigated for its antimicrobial effects. Preliminary studies suggest that it may possess significant activity against a range of bacterial strains, contributing to its potential as an antibiotic agent.

Table 2: Antimicrobial Activity

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	32 µg/mL
Escherichia coli	64 µg/mL

These findings indicate that the compound may be effective against common pathogens, although further studies are necessary to confirm its efficacy and safety profile in clinical settings .

The biological activity of 4-methyl-N-(thian-3-yl)pyridin-3-amine is believed to involve several mechanisms:

• Enzyme Inhibition : The compound may inhibit specific enzymes involved in cancer cell proliferation or bacterial growth.
• Receptor Interaction : It is hypothesized that the thianyl group enhances binding affinity to target receptors, modulating their activity.
• Oxidative Stress Modulation : Similar pyridine derivatives have been shown to affect oxidative stress pathways, potentially leading to apoptosis in cancer cells .

Case Studies

Recent studies have highlighted the potential of pyridine derivatives in treating various diseases:

• Neuroprotective Effects : Some derivatives have demonstrated neuroprotective properties in models of neurodegenerative diseases by upregulating anti-apoptotic proteins and enhancing antioxidant defenses .
• Cancer Treatment : A series of experiments indicated that pyridine derivatives can effectively reduce tumor size in xenograft models when combined with traditional chemotherapy agents like doxorubicin .

Q & A

Q. What are the standard synthetic routes for 4-methyl-N-(thian-3-yl)pyridin-3-amine, and what critical parameters influence yield?

The synthesis typically involves coupling 4-methylpyridin-3-amine with thian-3-yl derivatives via Buchwald-Hartwig or Ullmann-type C–N cross-coupling reactions. Key parameters include catalyst selection (e.g., Pd or Cu complexes), solvent choice (polar aprotic solvents like DMF or DMSO), and reaction temperature (80–120°C). For example, analogous protocols for imidazo[1,2-a]pyridin-3-amine derivatives emphasize the use of cesium carbonate as a base and microwave-assisted heating to reduce reaction times .

Q. Which analytical techniques are most reliable for characterizing this compound’s purity and structure?

• NMR Spectroscopy : $^1$H and $^13$C NMR confirm regiochemistry and substituent positions. For example, pyridinamine protons typically resonate at δ 6.8–8.5 ppm, while thian-3-yl protons appear as multiplet signals in δ 2.5–3.5 ppm .
• HPLC-MS : Validates purity (>95%) and molecular weight (e.g., ESI-HRMS for exact mass confirmation) .
• X-ray Crystallography : Resolves ambiguities in stereochemistry or bond angles, as demonstrated for structurally similar nitro-pyridinamine derivatives .

Q. How can researchers troubleshoot low yields in the final coupling step?

Common issues include incomplete deprotection of amine groups or catalyst poisoning. Solutions:

• Use fresh Pd catalysts (e.g., Pd(OAc)$_2$/XPhos) and degassed solvents to prevent oxidation.
• Monitor reaction progress via TLC or inline FTIR for intermediate formation.
• Optimize stoichiometry (1.2–1.5 equivalents of thian-3-yl halide) to drive the reaction to completion .

Advanced Research Questions

Q. What computational methods are suitable for predicting the electronic properties of 4-methyl-N-(thian-3-yl)pyridin-3-amine?

Density Functional Theory (DFT) with hybrid functionals (e.g., B3LYP) and basis sets like 6-31G(d) can model HOMO-LUMO gaps, charge distribution, and redox potentials. For example, Becke’s three-parameter exchange-correlation functional accurately predicts thermochemical properties of heteroaromatic amines . Solvent effects can be incorporated using the SMD model to simulate polar environments .

Q. How can structural contradictions between crystallographic and spectroscopic data be resolved?

• Multi-technique validation : Compare X-ray bond lengths/angles with DFT-optimized geometries. Discrepancies >0.05 Å may indicate crystal packing effects.
• Dynamic NMR : Resolve conformational flexibility (e.g., thiane ring puckering) that static crystallography might miss .
• SHELX refinement : Use anisotropic displacement parameters to refine disordered moieties in the crystal lattice .

Q. What strategies optimize regioselectivity in derivatizing the pyridine ring?

• Directed ortho-metalation : Use directing groups (e.g., –NH$_2$) to functionalize the 2-position.
• Electrophilic Aromatic Substitution (EAS) : Activate the pyridine ring via N-oxidation for nitration or halogenation at the 4-position, followed by deprotection .
• Microwave-assisted synthesis : Enhances regioselectivity in multi-step reactions by minimizing side-product formation .

Q. How can researchers assess potential biological activity of this compound?

• In silico docking : Screen against target proteins (e.g., kinases) using AutoDock Vina. Prioritize targets with hydrophobic pockets compatible with the thiane moiety .
• Enzyme inhibition assays : Test COX-2 or kinase inhibition using fluorogenic substrates, as validated for structurally related pyridinamine derivatives .
• Cytotoxicity profiling : Use MTT assays on cancer cell lines (e.g., HeLa or MCF-7) to evaluate IC$_{50}$ values .

Q. What are the best practices for scaling up synthesis while maintaining reproducibility?

• Flow chemistry : Continuous flow reactors improve heat/mass transfer for exothermic coupling steps .
• Design of Experiments (DoE) : Statistically optimize parameters (temperature, catalyst loading, solvent ratio) to identify robust conditions .
• In-process analytics : Implement PAT tools (e.g., ReactIR) to monitor intermediate formation in real time .

Data Contradiction Analysis

Q. How should researchers address conflicting reports on the compound’s solubility?

Discrepancies often arise from polymorphic forms or solvent impurities. Solutions:

• Characterize solubility in standardized buffers (e.g., PBS pH 7.4) using nephelometry.
• Perform DSC/TGA to identify polymorphs and hydrate forms .
• Validate with computational solubility prediction tools (e.g., COSMO-RS) .

Methodological Resources

• Synthesis protocols : Refer to microwave-assisted coupling in and Pd-catalyzed methods in .
• Crystallography : Use SHELX suite for structure refinement .
• DFT benchmarks : Follow Becke’s exchange-correlation functional for thermochemical accuracy .